Cas no 121464-64-0 (1-[4-(4-chlorophenyl)sulfonylphenoxy]-4-[4-[4-(4-chlorophenyl)sulfonylphenoxy]phenyl]sulfonylbenzene)

1-[4-(4-chlorophenyl)sulfonylphenoxy]-4-[4-[4-(4-chlorophenyl)sulfonylphenoxy]phenyl]sulfonylbenzene structure
121464-64-0 structure
Product Name:1-[4-(4-chlorophenyl)sulfonylphenoxy]-4-[4-[4-(4-chlorophenyl)sulfonylphenoxy]phenyl]sulfonylbenzene
CAS No:121464-64-0
MF:C36H24Cl2O8S3
MW:751.671964645386
CID:2617644
PubChem ID:20614960
Update Time:2025-04-21

1-[4-(4-chlorophenyl)sulfonylphenoxy]-4-[4-[4-(4-chlorophenyl)sulfonylphenoxy]phenyl]sulfonylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(4-chlorophenyl)sulfonylphenoxy]-4-[4-[4-(4-chlorophenyl)sulfonylphenoxy]phenyl]sulfonylbenzene
    • SCHEMBL4374736
    • 1,1'-{Sulfonylbis[(4,1-phenylene)oxy]}bis[4-(4-chlorobenzene-1-sulfonyl)benzene]
    • DTXSID80609095
    • 121464-64-0
    • Inchi: 1S/C36H24Cl2O8S3/c37-25-1-13-31(14-2-25)47(39,40)33-17-5-27(6-18-33)45-29-9-21-35(22-10-29)49(43,44)36-23-11-30(12-24-36)46-28-7-19-34(20-8-28)48(41,42)32-15-3-26(38)4-16-32/h1-24H
    • InChI Key: AMXOAKAUPNFPPA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(C1C=CC(=CC=1)OC1C=CC(=CC=1)S(C1C=CC(=CC=1)OC1C=CC(=CC=1)S(C1C=CC(=CC=1)Cl)(=O)=O)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 750.0010366Da
  • Monoisotopic Mass: 750.0010366Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 10
  • Complexity: 1260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 146Ų
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